Cas no 1805210-21-2 (Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate
• CAS No: 1805210-21-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4855098
• Update Time: 2025-06-08

Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)5-3-4(10)6(13)7(14-5)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： OJPLXMBPXLGJGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate

Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805210-21-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805210-21-2) is a sophisticated organic compound that has garnered significant attention in the pharmaceutical industry due to its versatile structural features and potential applications in drug development. This compound, characterized by its fluorinated pyridine core and amide functionality, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate encompasses several key functional groups that make it particularly valuable in medicinal chemistry. The presence of two fluorine atoms at the 2-position and 4-position of the pyridine ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the amide group at the 6-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated heterocycles due to their improved pharmacokinetic properties and enhanced binding affinity to biological targets. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to increased potency and selectivity. The compound Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate exemplifies this trend, as its fluorinated pyridine scaffold has been explored in the development of novel therapeutic agents.

One of the most compelling applications of Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate is in the synthesis of kinase inhibitors, which are widely used to treat various cancers and inflammatory diseases. The amide group and the electron-withdrawing nature of the difluoromethyl group make this compound an ideal precursor for designing molecules that can selectively inhibit specific kinases. For instance, research has shown that derivatives of this compound exhibit potent activity against tyrosine kinases, which are overexpressed in many tumor cells.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural features of Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate allow it to interact with viral enzymes in a manner that disrupts their function. Recent studies have highlighted its potential as a scaffold for designing inhibitors targeting viral proteases and polymerases. These findings are particularly relevant in the context of emerging viral threats, where rapid development of antiviral drugs is essential.

The synthetic pathways for preparing Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate have also been extensively studied to optimize yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired fluorinated pyridine core efficiently. These methods not only enhance the scalability of production but also allow for greater flexibility in modifying the molecular structure for tailored pharmacological properties.

The role of computational chemistry in designing and optimizing derivatives of Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can rapidly identify promising candidates for further development.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805210-21-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it an invaluable intermediate for synthesizing a wide range of bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new uses for this compound, its importance in modern drug development is likely to grow even further.